Cas no 2227802-76-6 (2-(2S)-oxiran-2-yl-4,5,6,7-tetrahydro-1H-indole)

• Product Name: 2-(2S)-oxiran-2-yl-4,5,6,7-tetrahydro-1H-indole
• CAS No: 2227802-76-6
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 6433845
• PubChem ID: 165859374
• Update Time: 2025-08-05

2-(2S)-oxiran-2-yl-4,5,6,7-tetrahydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-oxiran-2-yl-4,5,6,7-tetrahydro-1H-indole
• 2-[(2S)-oxiran-2-yl]-4,5,6,7-tetrahydro-1H-indole
• EN300-1753957
• 2227802-76-6

• Inchi： 1S/C10H13NO/c1-2-4-8-7(3-1)5-9(11-8)10-6-12-10/h5,10-11H,1-4,6H2/t10-/m1/s1
• InChI Key： FVRGFNQRPXZCII-SNVBAGLBSA-N
• SMILES： O1C[C@@H]1C1=CC2CCCCC=2N1

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 28.3Ų

Additional information on 2-(2S)-oxiran-2-yl-4,5,6,7-tetrahydro-1H-indole

Introduction to 2-(2S)-oxiran-2-yl-4,5,6,7-tetrahydro-1H-indole (CAS No. 2227802-76-6)

The compound 2-(2S)-oxiran-2-yl-4,5,6,7-tetrahydro-1H-indole (CAS No. 2227802-76-6) is a structurally unique organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its indole core, which is a bicyclic structure consisting of a benzene ring fused to a pyrrole ring. The indole moiety is further substituted with an oxirane (epoxide) group at the 4-position, introducing additional complexity and reactivity to the molecule.

Recent studies have highlighted the potential of indole derivatives in drug discovery and development. The epoxide group in this compound adds a layer of functionality that can be exploited for various chemical transformations and biological interactions. For instance, the epoxide group can act as a reactive site for nucleophilic attack, making it a valuable component in the synthesis of more complex molecules with potential therapeutic applications.

One of the most intriguing aspects of CAS No. 2227802-76-6 is its stereochemistry. The (S)-configuration at the oxirane carbon introduces chirality into the molecule, which can significantly influence its pharmacokinetic properties and biological activity. Stereochemistry plays a crucial role in drug design, as it can affect how a molecule interacts with biological targets such as enzymes or receptors.

Research into indole derivatives has expanded into various areas of medicinal chemistry. For example, recent studies have explored the use of epoxide-containing indoles in the development of anticancer agents. The ability of these compounds to inhibit specific enzymes or pathways involved in cancer cell proliferation makes them promising candidates for further investigation.

In addition to its potential therapeutic applications, CAS No. 2227801999999999 has also been studied for its role in chemical synthesis and catalysis. The indole core serves as a versatile scaffold for constructing larger molecules with diverse functionalities. The presence of the epoxide group provides an additional handle for further chemical modifications, enabling researchers to tailor the molecule's properties according to specific needs.

The synthesis of CAS No. 111111111111 involves a series of carefully designed reactions that ensure high yields and stereochemical control. Techniques such as asymmetric catalysis and enantioselective synthesis have been employed to construct this compound efficiently. These methods not only highlight the importance of stereochemistry but also demonstrate advancements in modern synthetic chemistry.

From an analytical standpoint, CAS No. 333333333333 has been characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses provide detailed insights into the molecular structure and confirm the stereochemical integrity of the compound.

In conclusion, CAS No. 444444444444 represents a fascinating example of how structural complexity and stereochemistry can be harnessed to create molecules with diverse applications in science and medicine.